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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybenzoate

Cat. No.: B153417

An In-depth Technical Guide to the Safety and Handling of tert-butyl 4-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl 4-
hydroxybenzoate (CAS No. 25804-49-3), a compound utilized in organic synthesis and
biochemical research.[1] Adherence to these guidelines is crucial for ensuring personal safety
and maintaining the integrity of experimental work.

Chemical and Physical Properties

A summary of the key physical and chemical properties of tert-butyl 4-hydroxybenzoate is
presented in Table 1. This data is essential for the safe handling and storage of the compound.

Table 1: Physical and Chemical Properties of tert-butyl 4-hydroxybenzoate
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Property Value Source
Molecular Formula C11H1403 [21[3114]
Molecular Weight 194.23 g/mol [21[31[4]
Appearance White crystalline solid [1]
Melting Point 122-125 °C

Boiling Point 295.6 + 13.0 °C at 760 mmHg [2]
Density 1.1+0.1 g/cm3 [2]
Flash Point 121.5+12.6 °C [2]
Solubility Slightly soluble in water.

Hazard Identification and Classification

tert-Butyl 4-hydroxybenzoate is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed[3]
Skin corrosion/irritation 2 H315: Causes skin irritation[3]

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation[3]

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation[3]

GHS Pictograms:

Exclamation mark

Signal Word: Warning
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
paramount to minimizing exposure risks.

Engineering Controls

e Use only in a well-ventilated area, preferably in a chemical fume hood.[5][6]

o Ensure that eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment

The following PPE should be worn when handling tert-butyl 4-hydroxybenzoate:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][8]

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5][8] Avoid
prolonged or repeated skin contact.

e Respiratory Protection: If dusts are generated or ventilation is inadequate, use a NIOSH-
approved respirator.[9]

The logical workflow for handling tert-butyl 4-hydroxybenzoate is illustrated in the diagram
below.
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Caption: Workflow for Safe Handling
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First Aid Measures

In the event of exposure, follow these first aid procedures:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[5][8]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.[3]
Remove contaminated clothing. If skin irritation persists, seek medical attention.[8]

o After Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact
lenses, if present and easy to do. Continue rinsing.[8] Immediately call a poison center or
doctor.[8]

o After Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6] Seek immediate
medical attention.[5]

The decision-making process for responding to an exposure incident is outlined below.
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Caption: First Aid Response Flowchart

Storage and Stability

» Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place.[8]
[10] Recommended storage temperature is 4°C.

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[8]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[10]

Experimental Protocol: Synthesis of tert-butyl 4-
hydroxybenzoate

The following is a representative experimental protocol for the synthesis of tert-butyl 4-
hydroxybenzoate, with an emphasis on safety and handling.

Materials and Equipment

e p-Hydroxybenzoic acid

« tert-Butanol

e DCC (N,N'-Dicyclohexylcarbodiimide)

o DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene)
e Dichloromethane (DCM)

» Saturated sodium bicarbonate solution

e Potassium carbonate solution

» Saturated sodium chloride solution

e Magnesium sulfate

» Reaction flask, magnetic stirrer, and other standard laboratory glassware
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e Column chromatography setup

Procedure

o Preparation: Don all required PPE (lab coat, safety goggles, and nitrile gloves) and set up
the reaction in a chemical fume hood.

Reaction Setup: In a reaction flask, dissolve p-hydroxybenzoic acid and tert-butanol in
dichloromethane.

Reagent Addition: While stirring vigorously, add DCC and a catalytic amount of DBU to the
reaction mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature for 18 hours. Monitor the
reaction progress using an appropriate technique (e.g., TLC).

Workup:
o Once the reaction is complete, remove the solvent by rotary evaporation.
o Dissolve the residue in dichloromethane and filter to remove insoluble byproducts.

o Wash the filtrate sequentially with saturated sodium bicarbonate solution, potassium
carbonate solution, and saturated sodium chloride solution.

o Dry the organic phase with magnesium sulfate, filter, and evaporate the solvent.

Purification: Purify the crude product by column chromatography to obtain pure tert-butyl 4-
hydroxybenzoate.

This protocol is adapted from a known synthesis method.[1]

Disposal Considerations

Dispose of tert-butyl 4-hydroxybenzoate and any contaminated materials in accordance with
local, state, and federal regulations.[8] Do not allow the chemical to enter drains or waterways.

[8]
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Toxicological Information

The toxicological properties of tert-butyl 4-hydroxybenzoate have not been thoroughly
investigated.[8] It is classified as harmful if swallowed.[3] For the related compound,
butylparaben, the oral LD50 in rats is > 2000 mg/kg.[7] It is important to handle this chemical
with care to minimize any potential health risks.

This guide is intended to provide comprehensive safety and handling information for tert-butyl
4-hydroxybenzoate. It is not a substitute for a thorough understanding of the chemical's
properties and the implementation of sound laboratory practices. Always consult the most up-
to-date Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153417#safety-and-handling-precautions-for-tert-
butyl-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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